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A Comparative Guide to CO2 Capture in Aluminum Formate vs. Zeolites for Researchers and
Drug Development Professionals

The critical need to mitigate rising atmospheric CO2 levels has spurred extensive research into
advanced carbon capture technologies. Among the promising solid sorbents, metal-organic
frameworks (MOFs) and zeolites have emerged as leading candidates due to their porous
structures and selective gas adsorption properties. This guide provides an objective
comparison of CO2 capture performance between a notable MOF, aluminum formate
(AI(HCOO)3, ALF), and a benchmark zeolite, Zeolite 13X. The information herein is supported
by experimental data to assist researchers, scientists, and drug development professionals in
understanding the relative merits of these materials.

Performance Comparison

A guantitative comparison of the key performance indicators for CO2 capture by aluminum
formate and Zeolite 13X is summarized in the following tables. These metrics are crucial for
evaluating the practical applicability of these materials in various carbon capture scenarios.

Table 1: CO2 Adsorption Capacity
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Cco2
. Temperature Adsorption
Material Pressure (bar) . Reference
(K) Capacity
(mmolig)
Aluminum
298 1 ~2.5 [1]12]
Formate (ALF)
323 1 ~1.8 [11[3]
) ~2.87 (dry
Zeolite 13X 298 1 - [4]
conditions)
~4.3 (from 95.80
303 1 [5]
mg/g)
298 4 ~7.5 [5]
Table 2: CO2/N2 Selectivity
. Temperature . Selectivity
Material Gas Mixture Reference
(K) (CO2IN2)
Aluminum
298 15/85 CO2/N2 ~32 [1]13]
Formate (ALF)
323 15/85 CO2/N2 ~75 [1][6]
Zeolite 13X 298 - High [4][7]
Ca-exchanged
_ 293 - 31 [8]
Zeolite L
Table 3: Stability and Regeneration
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Stability
Material Condition Characteristic Regeneration Reference
S
Simple
Aluminum regeneration,
Dry, SO2, NO Stable [1][6]
Formate (ALF) stable over 100
cycles
Humid (303 K, Stable with CO2 oe
90% RH) carrier gas
) ~2% mass loss
Humid (313-323 ) )
K with CO2 carrier - [1][3]
gas
) Temperature/vac
, Dry, Cyclic Stable over 100 )
Zeolite 13X ) uum swing [O][10][11]
Operation cycles ]
adsorption
Less moisture
Humid (< 30°C) sensitivity, stable - [O][11]
performance
Inadequate CO2
Humid (general) uptake capacity - [1][3]

in humid streams

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings.

Below are generalized protocols for key experiments cited in the comparison of aluminum

formate and zeolites.

Volumetric Adsorption Measurement

This method determines the amount of gas adsorbed by a solid material at a constant
temperature by measuring the change in pressure in a calibrated volume.

Apparatus: A volumetric adsorption analyzer (e.g., Micromeritics ASAP 2020).[12][13]
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Methodology:
o Sample Preparation (Degassing):

o Accurately weigh a sample of the adsorbent material (e.g., 100-200 mg) and place it in a
sample tube.

o Attach the sample tube to the degassing port of the instrument.

o Heat the sample under vacuum to remove any adsorbed impurities like water and
atmospheric gases. For zeolites, a common procedure is heating to 350°C at a ramp rate
of 5°C/min and holding for several hours.[12] For aluminum formate, a milder activation
at 150°C under vacuum is typically used.[2]

e Free-Space Volume Measurement:
o After degassing, cool the sample to the analysis temperature (e.g., 298 K).
o Introduce a known quantity of a non-adsorbing gas, typically helium, into the sample tube.

o Measure the pressure to calculate the volume of the sample tube not occupied by the
sample (the free-space volume).[12]

e Adsorption Isotherm Measurement:

o

Evacuate the sample tube to remove the helium.
o Introduce a known amount of CO2 into the analysis manifold and measure the pressure.
o Open the valve to the sample tube, allowing the CO2 to adsorb onto the sample.

o After the pressure equilibrates, record the final pressure. The amount of adsorbed gas is
calculated from the pressure difference.

o Repeat the introduction of CO2 in increments to generate the adsorption isotherm, which
plots the amount of gas adsorbed versus pressure at a constant temperature.[12]

Breakthrough Curve Measurement
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This dynamic technique evaluates the performance of an adsorbent in a flow system, providing
insights into adsorption capacity and kinetics under more realistic process conditions.

Apparatus: A dynamic column breakthrough (DCB) measurement system, often custom-built or
a commercial instrument like the Micromeritics AutoChem series.[14]

Methodology:

e Sample Preparation and Packing:

o Activate the adsorbent material under appropriate conditions (similar to volumetric
measurements) to remove impurities.

o Pack a known mass of the activated adsorbent into a column of a specific length and
diameter. The packing should be uniform to avoid channeling.

e System Setup:

o Place the packed column in a temperature-controlled environment (e.g., a furnace or
water bath).

o Connect a gas mixture of known composition (e.g., 15% CO2 in N2) to the inlet of the
column through mass flow controllers to maintain a constant flow rate.[14]

o Connect the outlet of the column to a gas analyzer, such as a mass spectrometer or an
infrared (IR) CO2 sensor, to continuously monitor the composition of the effluent gas.[15]

o Breakthrough Experiment:

[e]

Start the flow of an inert gas (e.g., helium or nitrogen) through the column to establish a
baseline.

[e]

At time t=0, switch the gas flow to the CO2-containing mixture.

Record the concentration of CO2 at the outlet of the column over time.

(¢]

[¢]

The "breakthrough" point is when the CO2 concentration at the outlet starts to significantly
increase. The "saturation” point is when the outlet concentration equals the inlet
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concentration.[16]

o Data Analysis:

o The breakthrough curve is a plot of the normalized outlet CO2 concentration (C/CO0)
versus time.

o The total amount of CO2 adsorbed at saturation can be calculated by integrating the area
above the breakthrough curve.[17]

Visualizations

The following diagrams illustrate the logical relationships and experimental workflows
discussed in this guide.
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Material Comparison

Adsorbent Materials

Aluminum Formate (ALF) Zeolites (e.g., 13X)

Stability & Regeneration CO2 Adsorption Capacity CO2/N2 Selectivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1211560?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211560?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. Aluminum formate, A(HCOOQO)3: An earth-abundant, scalable, and highly selective material
for CO2 capture - PMC [pmc.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]
3. carepapers.s3.amazonaws.com [carepapers.s3.amazonaws.com]

4. Adsorption of CO2, CH4 and H2 onto zeolite 13 X: Kinetic and equilibrium studies - PMC
[pmc.ncbi.nlm.nih.gov]

. mdpi.com [mdpi.com]
. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

© 00 ~N o O

. CO2 capture from gas stream by zeolite 13X using a dual-column temperature/vacuum
swing adsorption - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]

10. CO2 capture from gas stream by zeolite 13X using a dual-column temperature/vacuum
swing adsorption | Semantic Scholar [semanticscholar.org]

11. researchgate.net [researchgate.net]
12. ttu-ir.tdl.org [ttu-ir.tdl.org]
13. ntrs.nasa.gov [ntrs.nasa.gov]

14. Improved Apparatus for Dynamic Column Breakthrough Measurements Relevant to
Direct Air Capture of CO2 - PMC [pmc.ncbi.nim.nih.gov]

15. Physical Method of CO2 Measurement - Capnography [capnography.com]
16. atselektronik.com.tr [atselektronik.com.tr]
17. youtube.com [youtube.com]

To cite this document: BenchChem. [CO2 capture in aluminum formate compared to
zeolites]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211560#co2-capture-in-aluminum-formate-
compared-to-zeolites]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
https://pubs.acs.org/doi/10.1021/jacs.4c16131
http://carepapers.s3.amazonaws.com/2022/sciadv.ade1473.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11652862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11652862/
https://www.mdpi.com/2227-9717/12/8/1547
https://www.researchgate.net/publication/365050577_Aluminum_formate_AlHCOO3_An_earth-abundant_scalable_and_highly_selective_material_for_CO2_capture
https://www.researchgate.net/publication/230224921_Adsorption_and_separation_of_CO2N2_and_CO2CH4_by_13X_zeolite
https://www.researchgate.net/publication/382545510_Competitive_Adsorption_of_Moisture_and_SO2_for_Carbon_Dioxide_Capture_by_Zeolites_FAU_13X_and_LTA_5A
https://pubs.rsc.org/en/content/articlelanding/2012/ee/c2ee22647b
https://pubs.rsc.org/en/content/articlelanding/2012/ee/c2ee22647b
https://www.semanticscholar.org/paper/CO2-capture-from-gas-stream-by-zeolite-13X-using-a-Su-Lu/2494d97585edfabc14348e63c09e68e740631bec
https://www.semanticscholar.org/paper/CO2-capture-from-gas-stream-by-zeolite-13X-using-a-Su-Lu/2494d97585edfabc14348e63c09e68e740631bec
https://www.researchgate.net/publication/236347276_CO2_capture_from_gas_stream_by_zeolite_13X_using_a_dual-column_temperaturevacuum_swing_adsorption
https://ttu-ir.tdl.org/server/api/core/bitstreams/5831aa78-6793-4eec-a1c9-dcd8e62f114c/content
https://ntrs.nasa.gov/citations/20190000281
https://pmc.ncbi.nlm.nih.gov/articles/PMC10941306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10941306/
https://www.capnography.com/physical-method-of-co2-measurement-sp-292589181/
https://www.atselektronik.com.tr/media/3080/30_gas_co2_breakthrough_curve_measurement_en.pdf
https://www.youtube.com/watch?v=q5rTFuc1eCA
https://www.benchchem.com/product/b1211560#co2-capture-in-aluminum-formate-compared-to-zeolites
https://www.benchchem.com/product/b1211560#co2-capture-in-aluminum-formate-compared-to-zeolites
https://www.benchchem.com/product/b1211560#co2-capture-in-aluminum-formate-compared-to-zeolites
https://www.benchchem.com/product/b1211560#co2-capture-in-aluminum-formate-compared-to-zeolites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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